Cas no 71431-22-6 (Sylvestroside I)

• Product Name: Sylvestroside I
• CAS No: 71431-22-6
• MF: C₃₃H₄₈O₁₉
• MW: 748.7228
• CID: 2011324
• PubChem ID: 101967019
• Update Time: 2025-05-26

Sylvestroside I Chemical and Physical Properties

Names and Identifiers

• sylvestroside
• Sylvestroside I
• HY-N3030
• methyl (1S,4aS,6S,7R,7aS)-6-[(2S,3R,4S)-3-ethenyl-4-(2-hydroxyethyl)-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carbonyl]oxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• FS-8899
• CS-0023042
• 71431-22-6
• AKOS037515194
• (1S,4aS,6S,7R,7aS)-4-(methoxycarbonyl)-7-methyl-1-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1H,4aH,5H,6H,7H,7aH-cyclopenta[c]pyran-6-yl (4S,5R,6S)-5-ethenyl-4-(2-hydroxyethyl)-6-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-5,6-dihydro-4H-pyran-3-carboxylate
• DA-67876

• Inchi： 1S/C33H48O19/c1-4-13-14(5-6-34)16(10-46-30(13)51-32-26(41)24(39)22(37)19(8-35)49-32)29(44)48-18-7-15-17(28(43)45-3)11-47-31(21(15)12(18)2)52-33-27(42)25(40)23(38)20(9-36)50-33/h4,10-15,18-27,30-42H,1,5-9H2,2-3H3/t12-,13+,14-,15+,18-,19+,20+,21+,22+,23+,24-,25-,26+,27+,30-,31-,32-,33-/m0/s1
• InChI Key： VSNATUGVSVGFFN-RXSNYNEVSA-N
• SMILES： O(C(C1=C([H])O[C@]([H])([C@]([H])(C([H])=C([H])[H])[C@]1([H])C([H])([H])C([H])([H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])=O)[C@@]1([H])C([H])([H])[C@]2([H])C(C(=O)OC([H])([H])[H])=C([H])O[C@]([H])([C@]2([H])[C@@]1([H])C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 748.27900
• Monoisotopic Mass: 748.27897930 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 52
• Rotatable Bond Count: 14
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 748.7
• XLogP3: -2.3
• Topological Polar Surface Area: 290

Experimental Properties

• Color/Form: Powder
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (82 g/l) (25 º C),
• PSA: 290.05000
• LogP: -3.74240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Iridoids

Additional information on Sylvestroside I

Sylvestroside I: A Comprehensive Overview

Sylvestroside I, also known by its CAS number 71431-22-6, is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical properties and potential biological activities. This compound, which belongs to the class of phenolic glycosides, has been isolated from various plant sources and exhibits a wide range of pharmacological effects. Recent studies have highlighted its potential as a natural product with therapeutic applications, making it a subject of interest for researchers in the fields of pharmacology, chemistry, and biology.

The chemical structure of Sylvestroside I is characterized by a complex arrangement of glycosidic bonds and phenolic groups, which contribute to its stability and bioavailability. Its molecular formula, C₂₁H₃₀O₁₃, indicates a high degree of oxygenation, which is typical for phenolic glycosides. This structural complexity not only enhances its solubility but also plays a crucial role in its interactions with biological systems. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to elucidate the precise structure of Sylvestroside I, paving the way for further studies on its synthesis and modification.

One of the most promising aspects of Sylvestroside I is its demonstrated bioactivity in vitro and in vivo. Studies have shown that it possesses potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, Sylvestroside I has been reported to exhibit anti-inflammatory effects by modulating key inflammatory pathways, such as the NF-κB signaling cascade. These findings suggest that it could be a valuable candidate for the development of novel anti-inflammatory agents.

In recent years, there has been growing interest in exploring the cancer therapeutic potential of Sylvestroside I. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells, indicating a high degree of selectivity. Furthermore, it has been shown to enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to chemotherapeutic agents. These results highlight the potential of Sylvestroside I as a complementary or adjuvant therapy in cancer treatment.

The source of Sylvestroside I is another area of active research. It has been isolated from several plant species, including those belonging to the genus Syzygium, which are widely used in traditional medicine systems around the world. Efforts are underway to optimize extraction methods and scale up production to meet the increasing demand for this compound. Techniques such as supercritical fluid extraction and microwave-assisted extraction are being explored to improve yield and maintain the integrity of the compound during isolation.

In conclusion, Sylvestroside I (CAS No: 71431-22-6) represents a valuable natural product with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with its demonstrated efficacy in preclinical models, positions it as a promising candidate for drug development. As research continues to uncover new insights into its mechanisms of action and applications, Sylvestroside I is likely to play an increasingly important role in the field of natural product-based therapeutics.